Quinuclidine

• IUPAC Name: 1-azabicyclo[2.2.2]octane
• InChI: InChI=1S/C7H13N/c1-4-8-5-2-7(1)3-6-8/h7H,1-6H2
• InChI Key: SBYHFKPVCBCYGV-UHFFFAOYSA-N
• Canonical SMILES: C1CN2CCC1CC2
• Molecular Formula: C7H13N
• DSSTOX Substance ID: DTXSID2057607
• Molecular Weight: 111.18 g/mol
• CAS No.: 100-76-5

Description

Quinuclidine is an organic compound with the formula HC(C₂H₄)₃N. It is a bicyclic amine that can be viewed as a tied-back version of triethylamine. This colorless solid is used as a reagent (base) and catalyst in various chemical reactions . This compound is notable for its compact structure and relatively strong basicity, making it a valuable component in both academic and industrial chemistry .

Scientific Research Applications

Quinuclidine has a wide range of applications in scientific research:

Chemistry: It is used as a catalyst and a chemical building block in organic synthesis.

Biology: this compound derivatives are studied for their potential as enzyme inhibitors, particularly acetylcholinesterase inhibitors.

Medicine: this compound derivatives are explored for their therapeutic potential, including antimicrobial and anticholinesterase activities.

Industry: It is employed in the preparation of quinine and other alkaloids, as well as in the studies of osmium tetroxide-catalyzed dihydroxylation of olefins.

Mechanism of Action

Target of Action

Quinuclidine, an organic compound with a bicyclic amine structure , has been found to interact with various targets. It has been identified as a potential inhibitor of the Filamenting temperature-sensitive mutant Z (FtsZ) protein, an essential cell division protein in most bacteria . This compound derivatives have also shown inhibitory activity against acetylcholinesterase and butyrylcholinesterase enzymes .

Mode of Action

This compound interacts with its targets in different ways. For instance, this compound-based FtsZ inhibitors prevent the formation of FtsZ protofilaments, thereby inhibiting bacterial division . In the case of acetylcholinesterase and butyrylcholinesterase, this compound derivatives act as inhibitors, reducing the hydrolysis of acetylcholine and fine-tuning the activity of the cholinergic system .

Biochemical Pathways

The biochemical pathways affected by this compound are primarily related to its targets. By inhibiting FtsZ, this compound disrupts the bacterial cell division process . The inhibition of acetylcholinesterase and butyrylcholinesterase affects the cholinergic system, which plays a significant role in muscle contraction, cognition, and autonomic nervous system regulation .

Pharmacokinetics

This compound is metabolized by flavin-containing monooxygenases (FMOs), specifically FMO1 and FMO3, in kidney and liver microsomes from humans, monkeys, dogs, and pigs . This metabolism involves the N-oxygenation of this compound, a process that is efficient in humans for FMO1 .

Result of Action

The action of this compound and its derivatives leads to various molecular and cellular effects. For instance, this compound-based FtsZ inhibitors have shown antimicrobial activity against multiple antibiotic-resistant bacterial strains . This compound derivatives acting as acetylcholinesterase and butyrylcholinesterase inhibitors can affect the cholinergic system, potentially impacting muscle contraction, cognition, and autonomic nervous system regulation .

Action Environment

The action, efficacy, and stability of this compound can be influenced by various environmental factors. For instance, the antimicrobial activity of this compound-based compounds can vary depending on the specific bacterial strain . Additionally, the metabolic activity of FMOs, which metabolize this compound, can be influenced by various factors, including genetic polymorphisms, environmental factors, and the presence of other substances .

Safety and Hazards

Quinuclidine is toxic if swallowed and fatal in contact with skin. It causes skin irritation and serious eye damage. It is recommended to avoid dust formation, avoid breathing mist, gas or vapours, avoid contacting with skin and eye, and use personal protective equipment.

Future Directions

In the search for a new class of potential antimicrobial agents, ten new compounds were designed and synthesized based on the quinuclidinium heterocyclic core and the oxime functional group. The antimicrobial activity was assessed against a panel of representative gram-positive and gram-negative bacteria. All compounds demonstrated potent activity against the tested microorganisms, with the minimum inhibitory concentration (MIC) values ranging from 0.25 to 256.00 μg/mL.

Biochemical Analysis

Biochemical Properties

Quinuclidine-based derivatives have been shown to inhibit acetylcholinesterase (AChE) and butyrylcholinesterase (BChE), enzymes responsible for hydrolyzing the neurotransmitter acetylcholine (ACh) . This interaction with AChE and BChE suggests that this compound plays a significant role in modulating the activity of the cholinergic system .

Cellular Effects

This compound derivatives have been observed to have effects on cell viability. Specifically, monoquaternary this compound derivatives, especially those with the C12–C16 alkyl chain, have been observed to cause a decrease in the cells’ mitochondrial membrane potential .

Molecular Mechanism

The molecular mechanism of this compound involves its interaction with AChE and BChE. By inhibiting these enzymes, this compound can modulate the activity of the cholinergic system .

Temporal Effects in Laboratory Settings

In laboratory settings, this compound derivatives have been observed to exhibit time-independent cytotoxicity . This suggests that the effects of this compound on cellular function do not change significantly over time .

Metabolic Pathways

Given its role as an inhibitor of AChE and BChE, it is likely that this compound interacts with metabolic pathways involving these enzymes .

Preparation Methods

Synthetic Routes and Reaction Conditions: Quinuclidine can be synthesized through several methods. One common approach involves the reduction of quinuclidone. Another method is the second-order nucleophilic substitution (SN2) reaction or condensation reaction of piperidine derivatives .

Industrial Production Methods: In industrial settings, this compound is often produced by the catalytic hydrogenation of quinuclidone using palladium on carbon as a catalyst. This method is favored for its efficiency and high yield .

Chemical Reactions Analysis

Types of Reactions: Quinuclidine undergoes various chemical reactions, including:

Oxidation: this compound can be oxidized to form quinuclidone.

Reduction: Reduction of quinuclidone yields this compound.

Substitution: this compound can participate in nucleophilic substitution reactions.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Hydrogen gas in the presence of palladium on carbon is commonly used.

Substitution: Reagents such as alkyl halides and acyl chlorides are used in substitution reactions.

Major Products:

Oxidation: Quinuclidone.

Reduction: this compound.

Substitution: Various this compound derivatives depending on the substituents used

Comparison with Similar Compounds

Quinuclidine is structurally related to several other compounds:

Quinolizidine (norlupinane): Similar bicyclic structure but with different nitrogen positioning.

Pyrrolizidine: Another bicyclic compound with a different carbon frame.

Tropane: Slightly different carbon frame but similar in its bicyclic nature.

Uniqueness: this compound’s unique compact structure and strong basicity distinguish it from these similar compounds. Its ability to form stable adducts with Lewis acids and its effectiveness as a catalyst in various reactions make it particularly valuable in both research and industrial applications .